Cas no 162651-12-9 (2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid
• CAS No: 162651-12-9
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD04035303
• CID: 2112257
• PubChem ID: 1132751
• Update Time: 2025-10-30

2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-4-methylthiazole-5-carboxylic acid
• 2-(benzylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid
• CZHJAIHKSZKTAU-UHFFFAOYSA-N
• BDBM178031
• STL253456
• ST50166254
• 2-Benzylamino-4-methyl-thiazole-5-carboxylic acid
• 4-methyl-2-[benzylamino]-1,3-thiazole-5-carboxylic acid
• 5-thiazolecarboxylic acid, 4-methyl-2-[(phenylmethyl)amino]-
• 2-(Benzylamino)-4-methyl-1,3-thiazole-5-carbo
• 2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD04035303
• Inchi： 1S/C12H12N2O2S/c1-8-10(11(15)16)17-12(14-8)13-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,13,14)(H,15,16)
• InChI Key： CZHJAIHKSZKTAU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Topological Polar Surface Area: 90.5

Additional information on 2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid

Introduction to Compound CAS No. 162651-12-9: 2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic Acid

2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid, also known by its CAS registry number CAS No. 162651-12-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development.

The molecular structure of 2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid comprises a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring include a benzylamino group at position 2 and a methyl group at position 4, with a carboxylic acid moiety at position 5. This unique combination of functional groups contributes to the compound's chemical reactivity and biological properties.

Recent studies have highlighted the potential of thiazole derivatives as scaffolds for the development of novel therapeutic agents. For instance, research published in the journal European Journal of Medicinal Chemistry demonstrated that certain thiazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

In the case of CAS No. 162651-12-9, its structure suggests potential interactions with various biological targets, including enzymes, receptors, and nucleic acids. The benzylamino group is known to enhance bioavailability and improve pharmacokinetic properties, while the methyl group at position 4 may play a role in stabilizing the molecule's conformation. The carboxylic acid moiety adds versatility to the compound, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical for binding to biological targets.

From a synthetic perspective, the preparation of 2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid involves a series of well-established organic reactions. These include nucleophilic substitution, condensation reactions, and oxidation steps to introduce the desired functional groups onto the thiazole ring. Researchers have optimized these synthetic pathways to achieve high yields and purity levels, ensuring that the compound is suitable for both analytical studies and preclinical testing.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. For example, studies conducted by researchers at the University of California have shown that this compound exhibits moderate inhibitory activity against certain proteases involved in cancer progression. Additionally, preliminary assays indicate that it may possess anti-proliferative effects on tumor cells, suggesting its potential as an anticancer agent.

Beyond its pharmacological applications, CAS No. 162651-12-9 also finds relevance in materials science due to its ability to form stable metal complexes with transition metals such as copper and zinc. These metal complexes exhibit unique electronic properties that make them attractive for use in catalysis and sensor technologies.

In conclusion, 2-(Benzylamino)-4-methyl-1,3-thiazole-5-carboxylic acid, or CAS No. 162651-12-9, represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural features make it an ideal candidate for further research into its therapeutic potential and material properties.